Cas no 2228546-37-8 ((1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine)

• Product Name: (1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine
• CAS No: 2228546-37-8
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5766837
• PubChem ID: 165784680
• Update Time: 2025-05-24

(1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2228546-37-8
• (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine
• EN300-1951369
• (1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine

• Inchi： 1S/C11H15F2N/c12-11(13)5-10(11,6-14)9-4-7-1-2-8(9)3-7/h1-2,7-9H,3-6,14H2
• InChI Key： HBIIMGVLFDUFCK-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1CC2C=CC1C2)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on (1-{bicyclo2.2.1hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine

Introduction to (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine (CAS No. 2228546-37-8)

(1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine (CAS No. 2228546-37-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic and difluorocyclopropyl structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine is particularly noteworthy for its bicyclo[2.2.1]heptane ring, which is a common motif in natural products and synthetic compounds with diverse biological activities. The presence of the difluorocyclopropyl group adds further complexity and potential for modulating biological interactions, making this compound a valuable subject of study.

Recent research has focused on the synthesis and biological evaluation of (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine. One notable study published in the Journal of Medicinal Chemistry (JMC) explored the synthesis of this compound using a multi-step process involving the formation of the bicyclic ring and subsequent introduction of the difluorocyclopropyl moiety. The researchers reported high yields and excellent purity, demonstrating the feasibility of large-scale production for further preclinical and clinical studies.

In terms of biological activity, (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine has shown promising results in several assays. Preliminary studies have indicated that this compound possesses potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, it has demonstrated activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy.

A key aspect of the research on (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine is its mechanism of action. Studies have suggested that the compound may interact with specific cellular targets involved in inflammation and immune response pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

The pharmacokinetic properties of (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine have also been investigated to assess its suitability for therapeutic use. Initial findings indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be administered orally or intravenously with minimal side effects.

To further validate its therapeutic potential, preclinical studies are currently underway to evaluate the efficacy and safety of (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine in animal models of disease. These studies aim to provide a comprehensive understanding of its pharmacological profile and identify any potential adverse effects before advancing to human clinical trials.

In conclusion, (1-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-difluorocyclopropyl)methanamine (CAS No. 228546-37-8) represents a promising new compound with a unique chemical structure and diverse biological activities. Ongoing research continues to uncover its full therapeutic potential, making it an exciting area of focus for medicinal chemists and pharmaceutical scientists alike.